Cas no 131501-49-0 (Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl-)

• Product Name: Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl-
• CAS No: 131501-49-0
• MF: C₈H₂₁O₂Si₃
• MW: 233.507645368576
• CID: 2770255
• PubChem ID: 21902344
• Update Time: 2025-04-21

Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 131501-49-0
• SCHEMBL1011838
• Trisiloxane, 3-ethenyl-1,1,1,5,5,5-hexamethyl-

• Inchi： 1S/C8H21O2Si3/c1-8-11(9-12(2,3)4)10-13(5,6)7/h8H,1H2,2-7H3
• InChI Key： ZISBWXWXUKQGLP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C=C)O[Si](C)(C)C |^1:5|

Computed Properties

• Exact Mass: 233.08493451Da
• Monoisotopic Mass: 233.08493451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų